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Compound of Interest

Compound Name: Dhx9-IN-9

Cat. No.: B12384060

Disclaimer: As of late 2025, detailed public information regarding the specific chemical
structure, synthesis, and comprehensive experimental data for the compound designated
"Dhx9-IN-9" is limited. It is commercially available and identified as a potent RNA helicase
DHXO inhibitor. This guide will provide a comprehensive overview of its molecular target,
DHX9, and utilize a well-characterized DHX9 inhibitor, ATX968, as a surrogate to present the
requested in-depth technical information for researchers, scientists, and drug development
professionals.

The Core Target: DHX9 Helicase

DExH-box helicase 9 (DHX9), also known as RNA Helicase A (RHA), is a crucial enzyme
involved in a multitude of cellular processes.[1][2][3] Its primary function is to unwind DNA and
RNA duplexes, as well as more complex nucleic acid structures, in an ATP-dependent manner.
[1][2] This activity is integral to DNA replication, transcription, translation, RNA processing and
transport, and the maintenance of genomic stability.[1][2][3] Due to its central role in these
fundamental processes, DHX9 has emerged as a promising therapeutic target, particularly in
oncology.[4][5][6][7]

Domain Architecture of Human DHX9

The human DHX9 protein is a 140-kDa multi-domain protein.[1][3] Its structure is characterized
by a central helicase core, flanked by N-terminal and C-terminal domains that regulate its
activity and substrate specificity.[1][2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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